Cas no 1805520-31-3 (2,4-Bis(trifluoromethyl)-3-methylaniline)

• Product Name: 2,4-Bis(trifluoromethyl)-3-methylaniline
• CAS No: 1805520-31-3
• MF: C₉H₇F₆N
• MW: 243.149003267288
• CID: 5008761
• Update Time: 2025-10-28

2,4-Bis(trifluoromethyl)-3-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-3-methylaniline

• Inchi： 1S/C9H7F6N/c1-4-5(8(10,11)12)2-3-6(16)7(4)9(13,14)15/h2-3H,16H2,1H3
• InChI Key： KVGFHEJLKJLLJC-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C(F)(F)F)C=1C)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 245
• XLogP3: 3.4
• Topological Polar Surface Area: 26

Additional information on 2,4-Bis(trifluoromethyl)-3-methylaniline

2,4-Bis(trifluoromethyl)-3-methylaniline: A Comprehensive Overview

2,4-Bis(trifluoromethyl)-3-methylaniline (CAS No. 1805520-31-3) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structure featuring two trifluoromethyl groups and a methyl group attached to an aniline core, offers a range of potential applications in drug discovery and advanced materials development.

The chemical structure of 2,4-Bis(trifluoromethyl)-3-methylaniline is particularly noteworthy due to the presence of the trifluoromethyl groups. These groups are known for their strong electron-withdrawing properties, which can significantly influence the electronic and physical properties of the molecule. This makes 2,4-Bis(trifluoromethyl)-3-methylaniline a valuable candidate for various chemical reactions and functional applications.

In the realm of medicinal chemistry, 2,4-Bis(trifluoromethyl)-3-methylaniline has been explored for its potential as a building block in the synthesis of novel pharmaceuticals. Recent studies have highlighted its utility in the development of small molecule inhibitors targeting specific enzymes and receptors. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of derivatives based on 2,4-Bis(trifluoromethyl)-3-methylaniline. These derivatives exhibited potent inhibitory activity against a key enzyme involved in cancer progression, demonstrating the compound's potential as a lead molecule for further drug development.

Beyond its medicinal applications, 2,4-Bis(trifluoromethyl)-3-methylaniline has also found use in materials science. The trifluoromethyl groups contribute to the compound's high thermal stability and low surface energy, making it suitable for applications in coatings and polymers. A 2020 study in Advanced Materials explored the use of 2,4-Bis(trifluoromethyl)-3-methylaniline-based polymers as self-healing materials. The unique chemical structure allowed for the formation of dynamic covalent bonds, enabling the material to repair itself when damaged.

The synthesis of 2,4-Bis(trifluoromethyl)-3-methylaniline typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 3-methylaniline with triflic anhydride followed by reduction steps to introduce the trifluoromethyl groups. Advances in catalytic methods have further optimized these processes, making large-scale production more feasible.

In terms of safety and handling, while specific hazard data for 2,4-Bis(trifluoromethyl)-3-methylaniline may vary depending on its form and concentration, general precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory safety protocols.

The future prospects for 2,4-Bis(trifluoromethyl)-3-methylaniline are promising. Ongoing research continues to uncover new applications and improve synthetic methods. For example, recent developments in computational chemistry have enabled more accurate predictions of the compound's behavior in various environments, facilitating its use in both academic and industrial settings.

In conclusion, 2,4-Bis(trifluoromethyl)-3-methylaniline (CAS No. 1805520-31-3) is a versatile compound with significant potential in multiple fields. Its unique chemical structure offers a range of properties that make it valuable for drug discovery, materials science, and other advanced applications. As research continues to advance, it is likely that new uses for this compound will be discovered, further solidifying its importance in the scientific community.